Cas no 1009984-13-7 (N-[3-(1H-indol-1-yl)propyl]-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-[3-(1H-indol-1-yl)propyl]-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 1009984-13-7
• MF: C₁₇H₁₇N₃O₂
• MW: 295.335783720016
• CID: 6059941
• Update Time: 2025-06-09

N-[3-(1H-indol-1-yl)propyl]-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(1H-indol-1-yl)propyl]-2-oxo-1,2-dihydropyridine-3-carboxamide
• 1,2-Dihydro-N-[3-(1H-indol-1-yl)propyl]-2-oxo-3-pyridinecarboxamide

• Inchi： 1S/C17H17N3O2/c21-16-14(6-3-9-18-16)17(22)19-10-4-11-20-12-8-13-5-1-2-7-15(13)20/h1-3,5-9,12H,4,10-11H2,(H,18,21)(H,19,22)
• InChI Key： UFTKUGJTDSHRGR-UHFFFAOYSA-N
• SMILES： C1(=O)NC=CC=C1C(NCCCN1C2=C(C=CC=C2)C=C1)=O

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 653.8±55.0 °C(Predicted)
• pka: 10.38±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-[3-(1H-indol-1-yl)propyl]-2-oxo-1,2-dihydropyridine-3-carboxamide

Introduction to N-[3-(1H-indol-1-yl)propyl]-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 1009984-13-7)

N-[3-(1H-indol-1-yl)propyl]-2-oxo-1,2-dihydropyridine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 1009984-13-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structure of this compound incorporates several key functional groups, including an indole moiety and a dihydropyridine core, which are known for their diverse pharmacological properties.

The indole ring, a prominent feature in many bioactive molecules, is renowned for its role in various biological processes and its potential as a pharmacophore. In particular, the indole scaffold is frequently observed in natural products and has been extensively explored for its antimicrobial, anti-inflammatory, and anticancer properties. The presence of the indole group in N-[3-(1H-indol-1-yl)propyl]-2-oxo-1,2-dihydropyridine-3-carboxamide suggests that this compound may interact with biological targets in a manner similar to other indole-containing derivatives.

The dihydropyridine core is another critical component of this compound, known for its ability to modulate calcium channels and its applications in treating cardiovascular diseases. Dihydropyridines are particularly well-studied for their vasodilatory effects and their role in managing conditions such as hypertension. The incorporation of a carboxamide group at the 3-position of the dihydropyridine ring further enhances the compound's potential to interact with biological systems, providing additional sites for molecular recognition and binding.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like N-[3-(1H-indol-1-yl)propyl]-2-oxo-1,2-dihydropyridine-3-carboxamide with greater accuracy. These tools have been instrumental in identifying potential lead compounds for drug development by simulating interactions with target proteins and enzymes. The combination of experimental validation and computational analysis has accelerated the discovery process, leading to the identification of novel therapeutic agents.

One of the most exciting aspects of this compound is its potential application in treating neurological disorders. The indole moiety has been shown to have neuroprotective properties, which could make it valuable in the development of drugs for conditions such as Alzheimer's disease and Parkinson's disease. Additionally, the dihydropyridine core has demonstrated efficacy in modulating neuronal activity, suggesting that this compound may have dual-action mechanisms that could be beneficial in managing neurological symptoms.

In vitro studies have begun to uncover the pharmacological profile of N-[3-(1H-indol-1-yl)propyl]-2-oxo-1,2-dihydropyridine-3-carboxamide. Initial experiments have shown that this compound exhibits moderate affinity for certain enzymes and receptors, indicating its potential as a lead molecule for further optimization. The binding interactions observed suggest that this compound may interfere with key signaling pathways involved in disease progression, offering a new therapeutic approach.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of functional groups to achieve the desired architecture while maintaining high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex framework of this molecule. These methods not only highlight the synthetic prowess of modern chemistry but also ensure that the final product meets stringent quality standards.

As research continues to evolve, the applications of N-[3-(1H-indol-1-yl)propyl]-2-oxo-1,2-dihydropyridine-3-carboxamide are likely to expand beyond initial findings. The integration of machine learning algorithms into drug discovery pipelines has further enhanced the ability to predict novel bioactivities and optimize molecular structures. This synergy between experimental chemistry and computational biology promises to yield more effective and targeted therapeutics in the future.

The safety profile of this compound is also an area of active investigation. Preliminary toxicology studies have been conducted to assess its potential side effects and determine appropriate dosing regimens. These studies are crucial for ensuring that any future clinical applications are both safe and effective. By adhering to rigorous safety protocols, researchers can minimize risks associated with new drug candidates while maximizing therapeutic benefits.

In conclusion, N-[3-(1H-indol-1-yl)propyl]-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 1009984-13-7) is a promising compound with significant potential in pharmaceutical research. Its unique structure combines biologically relevant moieties that suggest diverse therapeutic applications, particularly in neurological disorders. Ongoing research efforts are focused on elucidating its mechanism of action, optimizing its pharmacological properties, and evaluating its safety profile for future clinical use.